Cas no 65340-72-9 (8-Chloroquinolin-4-amine)

8-Chloroquinolin-4-amine is a chlorinated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both an amine and a chloro substituent on the quinoline core, makes it a versatile intermediate for constructing complex heterocyclic compounds. The electron-withdrawing chloro group enhances reactivity in nucleophilic substitution reactions, while the amine functionality allows for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial and antimalarial agents. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. High purity grades are available to meet rigorous research and industrial requirements.
8-Chloroquinolin-4-amine structure
8-Chloroquinolin-4-amine structure
Product Name:8-Chloroquinolin-4-amine
CAS No:65340-72-9
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD04037192
CID:501873
PubChem ID:12292890
Update Time:2025-06-07

8-Chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Chloroquinolin-4-amine
    • 4-Quinolinamine,8-chloro-
    • 8-chloro-4-quinolinamine
    • 4-Amino-8-chlorchinolin
    • 4-Amino-8-chloroquinoline
    • 4-Quinolinamine,8-chloro
    • 8-Chlor-[4]chinolylamin
    • 8-Chlor-4-aminochinolin
    • 8-chloranylquinolin-4-amine
    • 8-chloro-4-quinolylamine
    • 8-chloro-quinolin-4-ylamine
    • A835070
    • CHEMBL4847939
    • EN300-237593
    • VS-09675
    • BB 0222185
    • BDBM50571367
    • MFCD04037192
    • SCHEMBL10009591
    • DTXSID80485174
    • FT-0645263
    • AKOS002336632
    • F3349-0218
    • CCG-320836
    • AB16995
    • 65340-72-9
    • BBL030203
    • STK787539
    • DB-073604
    • MDL: MFCD04037192
    • Inchi: 1S/C9H7ClN2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H,(H2,11,12)
    • InChI Key: OIXSIWQVJINCRY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C(C=CN=C21)N

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.363
  • Boiling Point: 366.843°C at 760 mmHg
  • Flash Point: 175.66°C
  • Refractive Index: 1.712
  • PSA: 38.91000
  • LogP: 3.05160

8-Chloroquinolin-4-amine Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26

8-Chloroquinolin-4-amine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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8-Chloroquinolin-4-amine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:65340-72-9)8-Chloroquinolin-4-amine
Order Number:A835070
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):691.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:65340-72-9)8-Chloroquinolin-4-amine
A835070
Purity:99%
Quantity:5g
Price ($):691.0
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